Cas no 2228909-85-9 (3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol)

• Product Name: 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• CAS No: 2228909-85-9
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• CID: 5853276
• PubChem ID: 165650923
• Update Time: 2025-06-12

3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• EN300-1939761
• 3-amino-2-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylpropan-1-ol
• 2228909-85-9

• Inchi： 1S/C11H13ClF3NO/c1-10(5-16,6-17)7-2-3-9(12)8(4-7)11(13,14)15/h2-4,17H,5-6,16H2,1H3
• InChI Key： SYISSOQZXKLQMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C)(CO)CN

Computed Properties

• Exact Mass: 267.0637762g/mol
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol

Comprehensive Overview of 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 2228909-85-9)

3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 2228909-85-9) is a specialized organic compound with a unique molecular structure that combines an amino group, a chloro-trifluoromethylphenyl moiety, and a methylpropanol backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Its trifluoromethyl group enhances lipophilicity, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol has surged, driven by their role in improving metabolic stability and bioavailability in drug candidates. Researchers are particularly interested in its structural versatility, which allows for modifications to target specific biological pathways. The compound's CAS No. 2228909-85-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol involves multi-step organic reactions, including halogenation, amination, and hydroxylation. Its chloro-trifluoromethylphenyl segment is a key feature, often explored in the development of enzyme inhibitors and receptor modulators. This aligns with current trends in precision medicine, where tailored molecular designs are critical.

From an industrial perspective, CAS No. 2228909-85-9 is valued for its potential in green chemistry applications. The compound's fluorine atoms contribute to its stability under harsh conditions, making it suitable for sustainable manufacturing processes. This resonates with the growing focus on eco-friendly synthesis and reduced environmental impact in chemical production.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol. These methods ensure purity and confirm its structural integrity, which is vital for reproducibility in research. The compound's spectral data is often shared in open-access journals, supporting collaborative innovation.

In summary, 3-amino-2-4-chloro-3-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 2228909-85-9) represents a promising scaffold in modern chemistry. Its multi-functional groups and fluorine-rich architecture align with trends in drug development and sustainable chemistry, making it a subject of ongoing exploration and optimization.